C.I.Direct Red 230

• CAS No.: 12239-52-0
• Molecular Formula: C3H9NO3

Description

C.I. Direct Red 230 (CAS No: 70210-20-7) is an azo-based direct dye widely used in the textile industry for cotton, viscose, and paper coloration. Structurally, it features two sulfonic acid groups (-SO₃H) that enhance water solubility and affinity for cellulose fibers . Its molecular formula is C₂₈H₁₈N₄Na₂O₁₀S₂, with a molecular weight of 696.63 g/mol. The dye exhibits a λmax (maximum absorption wavelength) of 520–530 nm in aqueous solution, producing a bright red hue.

Its synthesis typically involves diazotization of an aromatic amine followed by coupling with a naphthol derivative, a standard method for azo dyes . Key advantages include high tinctorial strength and moderate wash fastness.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Property	C.I. Direct Red 230	C.I. Direct Red 28	C.I. Direct Red 80	C.I. Direct Red 254
Molecular Formula	C₂₈H₁₈N₄Na₂O₁₀S₂	C₃₂H₂₂N₆Na₂O₆S₂	C₂₉H₁₉N₄NaO₇S₂	C₃₄H₂₄N₈Na₂O₁₄S₄
Molecular Weight (g/mol)	696.63	808.84	678.65	964.92
λmax (nm)	520–530	500–510	540–550	510–520
Sulfonic Acid Groups	2	2	1	4
Solubility (g/L, 25°C)	120	90	150	200

Key Observations:

• Solubility : Direct Red 254’s four sulfonic groups give it the highest solubility (200 g/L), while Direct Red 28’s bulkier structure reduces solubility .
• Color Range : Direct Red 80’s λmax (540–550 nm) shifts toward a bluer red compared to Direct Red 230, due to extended conjugation in its naphthol moiety .

Performance Comparison

Table 2: Application and Fastness Properties

Property	C.I. Direct Red 230	C.I. Direct Red 28	C.I. Direct Red 80	C.I. Direct Red 254
Wash Fastness (ISO 105-C06)	3–4	2–3	4	4–5
Light Fastness (ISO 105-B02)	3	2	4	5
Affinity to Cotton (%)	85–90	70–75	90–95	95–98
Typical Applications	Textiles, paper	Textiles	Textiles, leather	High-end textiles

Key Findings:

• Wash Fastness : Direct Red 254 outperforms others due to its four sulfonic groups, which form stronger ionic bonds with cellulose .
• Light Fastness : Direct Red 230’s moderate rating (3) aligns with its simpler molecular structure, whereas Direct Red 254’s fused aromatic rings improve UV stability .
• Affinity : Direct Red 254’s high affinity (95–98%) makes it suitable for precision dyeing, but its complex synthesis increases production costs .

Discussion:

• Toxicity : Direct Red 28’s reliance on benzidine raises safety concerns, whereas Direct Red 230 uses less hazardous intermediates .
• Yield vs. Waste : Direct Red 80’s shorter synthesis (3 steps) and low COD (900 mg/L) make it environmentally favorable, though its functional limitations hinder broader adoption .